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Compound of Interest

Compound Name: 1-(6-Bromopyridin-3-yl)piperazine

Cat. No.: B1277884

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling 1-(6-Bromopyridin-3-yl)piperazine (CAS No. 412347-39-
8). The following procedures are based on available hazard classifications and general
laboratory safety principles for similar chemical compounds.

Hazard Identification and Classification

1-(6-Bromopyridin-3-yl)piperazine and its derivatives are associated with significant health
hazards. The primary GHS hazard classifications identified for structurally similar compounds
include:

» Acute Toxicity (Oral): Harmful if swallowed.[1]

» Skin Corrosion/Irritation: Causes skin irritation.[1][2][3]

o Serious Eye Damage/Eye Irritation: Causes serious eye damage or irritation.[1][2][3]

o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[1][2][3]
Signal Word: Warning or Danger[1][2]

Hazard Statements:

e H302: Harmful if swallowed.[1]
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e H315: Causes skin irritation.[1][2][3]

o H318/H319: Causes serious eye damage/Causes serious eye irritation.[1][2][3]

o H335: May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to minimize exposure

when handling this compound.

Protection Type

Recommended Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[4]

Protects against splashes and
airborne particles of the solid
compound. A face shield offers
broader protection for the

entire face.[4]

Hand Protection

Nitrile gloves. Double-gloving

is recommended.

Provides a barrier against skin
contact.[4] Regularly inspect
gloves for any signs of

degradation or puncture.

Skin and Body Protection

Laboratory coat.

Protects personal clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[2][5][6]

Minimizes inhalation of dust or

vapors.

Experimental Protocol: Safe Handling and Weighing

Preparation:

o Ensure the designated workspace, preferably a chemical fume hood, is clean and

uncluttered.[4]
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o Assemble all necessary equipment: analytical balance, weighing paper or boat, spatula, and
appropriately labeled waste containers.

» Don all required personal protective equipment as outlined in the table above.
Procedure:
o Tare the weighing boat on the analytical balance.

» Using a spatula, carefully transfer the desired amount of 1-(6-Bromopyridin-3-yl)piperazine
from its storage container to the tared weighing boat.

e Avoid any sudden movements that could generate dust.[4]
e Once the desired amount is weighed, securely close the storage container.

e Proceed with the experimental work within the chemical fume hood.

Disposal Plan

Waste Collection:

o Collect any unused compound, contaminated disposable PPE (gloves, weighing boats, etc.),
and spill cleanup materials in a clearly labeled, sealed, and compatible hazardous waste
container.[4]

Container Disposal:

o Empty containers should be rinsed three times with a suitable solvent (e.g., acetone or
ethanol).

e The rinsate should be collected as hazardous liquid waste.

o The empty and rinsed container can then be disposed of according to institutional guidelines.

[4]
Waste Pickup:

e Arrange for a licensed hazardous waste disposal service to collect the waste containers.[4]
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First Aid Measures

« If on Skin: Wash the affected area immediately with plenty of soap and water.[2][3] If skin
irritation occurs, seek medical advice.[2][3]

 If in Eyes: Rinse cautiously with water for several minutes.[2][3] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[2][3]

« If Inhaled: Move to fresh air. If you feel unwell, call a poison center or doctor.[2][3]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you
feel unwell.[7]

Visual Workflow for Handling and Disposal

The following diagram illustrates the procedural flow for the safe handling and disposal of 1-(6-
Bromopyridin-3-yl)piperazine.
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Caption: Workflow for the safe handling and disposal of 1-(6-Bromopyridin-3-yl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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